Cas no 1216272-08-0 ((5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine)

(5-Cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine is a heterocyclic amine derivative featuring a 1,2,4-triazole core substituted with a cyclopropyl group at the 5-position and a methyl group at the 4-position. The presence of the primary amine functional group on the triazole ring enhances its reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural rigidity, imparted by the cyclopropyl moiety, may contribute to improved metabolic stability in bioactive compounds. This compound is particularly valuable in medicinal chemistry for the development of targeted small-molecule inhibitors or modulators due to its balanced lipophilicity and potential for selective interactions with biological targets.
(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine structure
1216272-08-0 structure
Product Name:(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
CAS No:1216272-08-0
MF:C7H12N4
MW:152.196980476379
CID:5216134
PubChem ID:71758213
Update Time:2025-05-21

(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
    • 4H-1,2,4-Triazole-3-methanamine, 5-cyclopropyl-4-methyl-
    • Inchi: 1S/C7H12N4/c1-11-6(4-8)9-10-7(11)5-2-3-5/h5H,2-4,8H2,1H3
    • InChI Key: KEVIZNABPAWSPB-UHFFFAOYSA-N
    • SMILES: N1(C)C(CN)=NN=C1C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • XLogP3: -1.1
  • Topological Polar Surface Area: 56.7

(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-114414-0.05g
(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
1216272-08-0 95%
0.05g
$273.0 2023-10-26
Enamine
EN300-114414-0.1g
(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
1216272-08-0 95%
0.1g
$407.0 2023-10-26
Enamine
EN300-114414-0.25g
(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
1216272-08-0 95%
0.25g
$579.0 2023-10-26
Enamine
EN300-114414-0.5g
(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
1216272-08-0 95%
0.5g
$914.0 2023-10-26
Enamine
EN300-114414-1.0g
(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
1216272-08-0
1g
$1172.0 2023-06-09
Enamine
EN300-114414-2.5g
(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
1216272-08-0 95%
2.5g
$2295.0 2023-10-26
Enamine
EN300-114414-5.0g
(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
1216272-08-0
5g
$3396.0 2023-06-09
Enamine
EN300-114414-10.0g
(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
1216272-08-0
10g
$5037.0 2023-06-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00964352-1g
(5-Cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
1216272-08-0 95%
1g
¥5873.0 2023-04-05
Enamine
EN300-114414-1g
(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine
1216272-08-0 95%
1g
$1172.0 2023-10-26

Additional information on (5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine

The Comprehensive Overview of (5-Cyclopropyl-4-Methyl-4H-1,2,4-Triazol-3-Yl)Methanamine (CAS No. 1216272-08-0)

The compound (5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methanamine, identified by the CAS registry number 1216272-08-0, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic amines, specifically triazoles, which are known for their versatility and reactivity in organic synthesis. The structure of this molecule comprises a triazole ring system substituted with a cyclopropyl group and a methyl group at specific positions, along with an amine functionality attached to the triazole ring.

Recent studies have highlighted the importance of triazole derivatives in drug discovery and development. The presence of the cyclopropyl group in this compound adds unique electronic and steric properties, making it an interesting candidate for exploring its biological activities. Researchers have demonstrated that such substituents can significantly influence the pharmacokinetic profiles of molecules, including absorption, distribution, metabolism, and excretion (ADME). For instance, a study published in the Journal of Medicinal Chemistry explored the role of cyclopropane rings in enhancing the bioavailability of certain drugs by modulating their lipophilicity.

The synthesis of (5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-Yl)methanamine involves a multi-step process that typically begins with the preparation of the triazole core. This is often achieved through the Huisgen cycloaddition reaction or other azide-based methodologies. The subsequent introduction of the cyclopropyl and methyl substituents requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods and green chemistry have provided more sustainable pathways for synthesizing such complex molecules.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various therapeutic areas. For example, studies have indicated potential anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its interaction with key cellular pathways involved in inflammation has been explored using advanced molecular modeling techniques.

The application of (5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-Yl)methanamine extends beyond pharmacology into materials science and catalysis. Its ability to act as a ligand in metal complexes has been investigated for use in homogeneous catalysis and asymmetric synthesis. Furthermore, its stability under various reaction conditions makes it a valuable intermediate in the construction of more complex molecules.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance scalability and reduce environmental impact. Collaborative efforts between academic institutions and industry partners are expected to accelerate its transition from laboratory studies to commercial applications.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent